Cas no 1784979-78-7 (5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalene-2-carboxylic acid)

• Product Name: 5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalene-2-carboxylic acid
• CAS No: 1784979-78-7
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• MDL: MFCD26407060
• CID: 4614088
• PubChem ID: 71743923
• Update Time: 2024-11-06

5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-DIFLUOROOCTAHYDROPENTALENE-2-CARBOXYLIC ACID
• 5,5-difluoro-2,3,3a,4,6,6a-hexahydro-1H-pentalene-2-carboxylic acid
• 5,5-Difluoro-octahydropentalene-2-carboxylic acid
• MFCD26407060
• 5,5-DIFLUORO-HEXAHYDRO-1H-PENTALENE-2-CARBOXYLIC ACID
• SCHEMBL15106071
• 1784979-78-7
• 5,5-DIFLUOROOCTAHYDROPENTALENE-2-CARBOXYLICACID
• AS-42329
• CS-0155470
• AKOS027332418

• MDL： MFCD26407060
• Inchi： 1S/C9H12F2O2/c10-9(11)3-6-1-5(8(12)13)2-7(6)4-9/h5-7H,1-4H2,(H,12,13)
• InChI Key： IGXNQYGTWBASGP-UHFFFAOYSA-N
• SMILES： FC1(CC2CC(C(=O)O)CC2C1)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3